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Compound of Interest

Compound Name: DL-Phenylmercapturic acid-d5

Cat. No.: B12411047

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
analytical applications of DL-Phenylmercapturic acid-d5. The information is intended to
support research and development activities where this stable isotope-labeled compound is
utilized, particularly in the fields of toxicology, drug metabolism, and clinical chemistry.

Chemical Identity and Structure

DL-Phenylmercapturic acid-d5 is the deuterated form of DL-Phenylmercapturic acid (PMA), a
key biomarker for assessing exposure to benzene.[1][2] The five deuterium atoms are located
on the phenyl ring, which provides a distinct mass shift for use as an internal standard in mass
spectrometry-based analytical methods.[3][4]

Chemical Structure:

The structure consists of an N-acetylcysteine moiety linked to a deuterated phenyl group via a
thioether bond.

IUPAC Name: (2S)-2-acetamido-3-(2,3,4,5,6-pentadeuteriophenyl)sulfanylpropanoic acid[1][5]

Physicochemical and Analytical Data

The following table summarizes the key quantitative data for DL-Phenylmercapturic acid-d5.
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Property Value Reference
Molecular Formula C11HsDsNOsS [51[6]
Molecular Weight 244.32 g/mol [5]1[6]
CAS Number 1331906-27-4 51171
Purity >95% [5]
Appearance Not specified
Solubility Soluble in methanol [3]
MS/MS Transition
o m/z 243 - 114.1 [3]14]18]

(Quantitation)
MS/MS Transition

m/z 243 - 34.5 [3][8]

(Qualification)

Metabolic Pathway of Benzene to
Phenylmercapturic Acid

DL-Phenylmercapturic acid-d5 is the labeled analogue of a terminal metabolite of benzene.
The metabolic pathway involves the initial oxidation of benzene to benzene oxide, followed by
conjugation with glutathione and subsequent enzymatic degradation to the final mercapturic
acid product. The diagram below illustrates this pathway.
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Metabolic Pathway of Benzene to Phenylmercapturic Acid
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Analytical Method Development Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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